Cas no 134-08-7 (5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo-)

5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo- structure
134-08-7 structure
Product Name:5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo-
CAS No:134-08-7
MF:C8H4O6S
MW:228.178761482239
CID:140298
PubChem ID:67251
Update Time:2025-04-19

5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo-
    • 1,3-dioxo-2-benzofuran-5-sulfonic acid
    • 4-sulphophthalic anhydride
    • 1,3-dioxo-1,3-dihydro-2-benzofuran-5-sulfonic acid
    • 1,3-dioxo-phthalan-5-sulfonic acid
    • 1,3-Dioxo-phthalan-5-sulfonsaeure
    • 4-Sulfophthalic anhydride
    • 4-sulpho-phthalic anhydride
    • Phthalic anhydride,4-sulfo
    • Nsc 26435
    • Einecs 205-128-2
    • Phthalic anhydride, 4-sulfo- (8ci)
    • 1,3-Dihydro-1,3-dioxo-5-isobenzofuransulfonic acid
    • 5-Isobenzofuransulfonic acid, 1,3-dihydro-1,3-dioxo-
    • DTXSID8059637
    • 1,3-dioxo-1,3-dihydroisobenzofuran-5-sulfonic acid
    • NS00024323
    • Phthalic anhydride, 4-sulfo-
    • 1,3-dioxoisobenzofuran-5-sulfonic acid
    • NSC-26435
    • JA68C82W4T
    • AKOS015856635
    • 134-08-7
    • SCHEMBL2281729
    • 5-Isobenzofuransulfonic acid,3-dihydro-1,3-dioxo-
    • NSC26435
    • DTXCID7034175
    • VJDQIBUPTBGINF-UHFFFAOYSA-N
    • Phthalic anhydride, 4-sulfo-(8CI)
    • Inchi: 1S/C8H4O6S/c9-7-5-2-1-4(15(11,12)13)3-6(5)8(10)14-7/h1-3H,(H,11,12,13)
    • InChI Key: VJDQIBUPTBGINF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C(=O)OC(C=2C=1)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 227.97300
  • Monoisotopic Mass: 227.972859
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0

Experimental Properties

  • Density: 1.82
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.66
  • PSA: 106.12000
  • LogP: 1.32470

5-Isobenzofuransulfonicacid, 1,3-dihydro-1,3-dioxo- Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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